Cas no 106748-26-9 (3-Iodothiobenzamide)

• Product Name: 3-Iodothiobenzamide
• CAS No: 106748-26-9
• MF: C₇H₆INS
• MW: 263.098712444305
• MDL: MFCD04973317
• CID: 205625
• PubChem ID: 2759375
• Update Time: 2025-05-21

3-Iodothiobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Iodothiobenzamide
• 3-IODO-THIOBENZAMIDE
• 3-IODOTHIOBENZAMIDE 98
• Benzenecarbothioamide,3-iodo-
• 3-iodobenzenecarbothioamide
• 3-Iodothiobenezamide
• 3-IODOTHIOBENZAMIDE, 98
• SCHEMBL5226675
• AS-44299
• J-001642
• 3-Iodobenzothioamide
• DTXSID80374771
• AKDKWPJNKCULKS-UHFFFAOYSA-N
• 3-iodobenzene-1-carbothioamide
• AKOS015853814
• A801496
• MFCD04973317
• FT-0682138
• 106748-26-9
• EN300-1599591
• SY359487
• A10482

• MDL： MFCD04973317
• Inchi： 1S/C7H6INS/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H2,9,10)
• InChI Key： AKDKWPJNKCULKS-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(N)=S)=C1

Computed Properties

• Exact Mass: 262.92700
• Monoisotopic Mass: 262.927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.905
• Melting Point: 120-124 °C
• Boiling Point: 336°Cat760mmHg
• Flash Point: 157°C
• Refractive Index: 1.734
• PSA: 58.11000
• LogP: 2.62570
• Solubility: Not available

3-Iodothiobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Storage Condition：Cold storage (+4 ° C)
• HazardClass：IRRITANT
• Safety Term：S37/39-26
• Risk Phrases：R36/37/38

Additional information on 3-Iodothiobenzamide

Comprehensive Overview of 3-Iodothiobenzamide (CAS No. 106748-26-9): Properties, Applications, and Research Insights

3-Iodothiobenzamide (CAS No. 106748-26-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. As a derivative of thiobenzamide, this compound features an iodine substituent at the 3-position, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "3-Iodothiobenzamide synthesis", "CAS 106748-26-9 applications", and "iodinated thiobenzamide derivatives", reflecting its growing relevance in modern science.

The molecular structure of 3-Iodothiobenzamide combines a thiocarbonyl group with an aromatic ring, making it a versatile intermediate in organic synthesis. Its iodine atom provides a handle for further functionalization, enabling the creation of complex molecules. Recent studies highlight its role in cross-coupling reactions, a topic often queried as "palladium-catalyzed reactions with 3-Iodothiobenzamide". This aligns with the broader trend of exploring sustainable and efficient synthetic methodologies, a hot topic in green chemistry.

In pharmaceutical research, 3-Iodothiobenzamide is investigated for its potential as a building block in drug discovery. Queries such as "thiobenzamide derivatives in medicinal chemistry" and "iodine-containing drug candidates" underscore its importance. The compound's ability to modulate biological activity makes it valuable for developing new therapeutics, particularly in targeting enzyme inhibition or antimicrobial agents. Researchers are also exploring its photophysical properties, responding to searches like "fluorescent probes using iodinated benzamides".

From an industrial perspective, 3-Iodothiobenzamide is utilized in material science, particularly in the design of advanced polymers and coatings. Its iodine moiety contributes to flame retardancy and UV stability, addressing queries like "halogenated additives for materials". The compound's stability under various conditions makes it suitable for high-performance applications, a subject often searched as "thermal stability of iodothiobenzamides".

Environmental and safety considerations are critical when handling 3-Iodothiobenzamide. While not classified as hazardous under standard regulations, proper storage and handling protocols are essential. Searches such as "safe handling of iodinated organic compounds" reflect user concerns. Recent advancements in analytical techniques, like HPLC and mass spectrometry, have improved its detection and quantification, answering queries like "analytical methods for CAS 106748-26-9".

The future of 3-Iodothiobenzamide research lies in interdisciplinary collaborations. Trends indicate rising interest in "catalytic applications of iodothiobenzamides" and "bioconjugation techniques using halogenated compounds". As synthetic chemistry evolves, this compound is poised to play a pivotal role in innovations ranging from agrochemicals to electronic materials. Its adaptability ensures continued relevance in both academic and industrial settings.